Cas no 933722-69-1 ((1-Methylcyclobutyl)methanamine)

• Product Name: (1-Methylcyclobutyl)methanamine
• CAS No: 933722-69-1
• MF: C₆H₁₃N
• MW: 99.1741216182709
• MDL: MFCD16038307
• CID: 1037485
• PubChem ID: 20299789
• Update Time: 2025-05-23

(1-Methylcyclobutyl)methanamine Chemical and Physical Properties

Names and Identifiers

• (1-Methylcyclobutyl)methanamine
• (1-Methylcyclobutyl)methamine
• (1-methylcyclobutyl)methanamine HCl
• (1-methylcyclobutyl)methanamine hydrochloride
• (1-Methylcyclobutyl) methanamine
• CS-0054728
• MFCD16038307
• DTXSID90604819
• AKOS006352394
• 1-(1-Methylcyclobutyl)methanamine
• FT-0703794
• F8889-4504
• 1-Methylcyclobutane-1-methanamine HCl
• PB11165
• J-500242
• EN300-149793
• 933722-69-1
• P11843
• DB-011670
• C-(1-METHYL-CYCLOBUTYL)-METHYLAMINE

• MDL： MFCD16038307
• Inchi： 1S/C6H13N/c1-6(5-7)3-2-4-6/h2-5,7H2,1H3
• InChI Key： NZBCGJVYSMLKRN-UHFFFAOYSA-N
• SMILES： NCC1(C)CCC1

Computed Properties

• Exact Mass: 99.105
• Monoisotopic Mass: 99.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 64.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26A^2
• XLogP3: 1

Experimental Properties

• Density: 0.868
• Boiling Point: 104℃
• Flash Point: 10℃
• Refractive Index: 1.46

Additional information on (1-Methylcyclobutyl)methanamine

Introduction to (1-Methylcyclobutyl)methanamine (CAS No. 933722-69-1)

Chemical Overview and Structure

(1-Methylcyclobutyl)methanamine, with the CAS registry number 933722-69-1, is an organic compound that belongs to the class of amines. Its molecular formula is C6H13N, and it consists of a cyclobutane ring substituted with a methyl group and a methanamine moiety. The compound's structure is characterized by a four-membered cyclobutane ring, which introduces unique strain and reactivity compared to larger cyclic systems. The methanamine group (-CH2NH2) is attached to the cyclobutane ring at the 1-position, giving rise to its name. This compound is of interest in various fields, including organic synthesis, pharmaceuticals, and materials science.

Synthesis and Reactivity

The synthesis of (1-Methylcyclobutyl)methanamine can be achieved through several methods, including the alkylation of ammonia or primary amines with appropriate alkyl halides. Recent studies have explored the use of transition metal catalysts to enhance the efficiency of these reactions, particularly in the context of asymmetric synthesis. The cyclobutane ring's inherent strain makes it reactive towards various electrophiles and nucleophiles, making it a valuable intermediate in organic transformations.

Applications in Pharmaceutical Chemistry

In pharmaceutical chemistry, (1-Methylcyclobutyl)methanamine has been investigated as a potential building block for drug development. Its unique structure allows for the creation of bioactive molecules with specific pharmacokinetic properties. Recent research has focused on its role in the synthesis of peptide mimetics and bioisosteres, which are designed to mimic the functionality of natural peptides while improving stability and bioavailability.

Materials Science and Polymer Chemistry

Beyond pharmaceutical applications, this compound has found utility in materials science, particularly in the development of novel polymers and materials with tailored properties. The amine functionality in (1-Methylcyclobutyl)methanamine enables it to participate in condensation reactions, such as those forming polyamides or polyurethanes. Recent advancements have explored its use in creating biodegradable polymers for sustainable applications.

Environmental Considerations and Safety

As with any chemical compound, understanding the environmental impact and safety profile of (1-Methylcyclobutyl)methanamine is crucial. Studies have shown that this compound exhibits moderate toxicity levels, necessitating proper handling procedures in industrial settings. Efforts are ongoing to develop greener synthesis methods and recycling strategies to minimize its environmental footprint.

Future Directions and Research Opportunities

The future of (1-Methylcyclobutyl)methanamine lies in exploring its potential across emerging fields such as nanotechnology and green chemistry. Researchers are actively investigating its role in creating nanostructured materials and its compatibility with renewable feedstocks for sustainable chemical production.